Cas no 7008-00-6 (Piperazine,1-(2-methoxyphenyl)-4-(3-methoxypropyl)-)

Piperazine,1-(2-methoxyphenyl)-4-(3-methoxypropyl)- structure
7008-00-6 structure
Product Name:Piperazine,1-(2-methoxyphenyl)-4-(3-methoxypropyl)-
CAS No:7008-00-6
MF:C15H24N2O2
MW:264.363264083862
CID:569183
PubChem ID:208842
Update Time:2025-04-19

Piperazine,1-(2-methoxyphenyl)-4-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(2-methoxyphenyl)-4-(3-methoxypropyl)-
    • 1-(2-Methoxyphenyl)-4-(3-methoxypropyl)piperazine
    • 1-(2-Methoxyphenyl)-4-(3-methoxypropyl)piperazin
    • 1-(2-Methoxyphenyl)-4-(3-methoxypropyl)piperazin [IUPAC]
    • 1-(o-Methoxyphenyl)-4-(3-methoxypropyl)piperazine
    • Dimetholizina
    • Dimetholizine
    • Dimetholizine [INN]
    • Dimetholizinum
    • H.T. 1479
    • UNII-O6U9W3DMYT
    • Inchi: 1S/C15H24N2O2/c1-18-13-5-8-16-9-11-17(12-10-16)14-6-3-4-7-15(14)19-2/h3-4,6-7H,5,8-13H2,1-2H3
    • InChI Key: ITNSQDCAZVVFMS-UHFFFAOYSA-N
    • SMILES: O(C)CCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

  • Exact Mass: 264.183778013g/mol
  • Monoisotopic Mass: 264.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 24.9Ų
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